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Compound of Interest

Compound Name: 6-Aminobenzothiazole

Cat. No.: B108611

Essential Safety and Handling Guide for 6-
Aminobenzothiazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 6-
Aminobenzothiazole in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety and minimizing environmental impact.

Physicochemical and Hazard Data

A clear understanding of the properties of 6-Aminobenzothiazole is foundational to its safe
handling. The following tables summarize key data points.
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Property Value Source
Chemical Formula C7HeN2S [1]
Molecular Weight 150.20 g/mol [1]
Appearance Solid, Beige Powder [2]
Melting Point 87-91 °C
Solubility Slightly soluble in water [3][4]
CAS Number 533-30-2 [1]
GHS Hazard ] ]
o Statement Pictogram Signal Word
Classification
Skin H315: Causes skin _
) o o GHSO07 Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious )
o L GHSO07 Warning
Damage/Eye Irritation  eye irritation
Specific Target Organ H335: May cause ]
o ) o GHSO07 Warning
Toxicity respiratory irritation

Data compiled from multiple sources[1][5][6].

Operational Plan: Personal Protective Equipment
(PPE) and Handling

A systematic approach to handling 6-Aminobenzothiazole is crucial. The following operational

plan details the necessary steps from preparation to disposal.

1. Engineering Controls:

e Always handle 6-Aminobenzothiazole in a well-ventilated area.[7]

» A certified chemical fume hood is required for all weighing and transfer operations to control

dust and vapors.[2][8]
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An eyewash station and safety shower must be readily accessible in the immediate work
area.[5][8]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[7][9]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are mandatory. Inspect
gloves for integrity before each use.[8][9]

Body Protection: A lab coat or chemical-resistant coveralls must be worn to protect skin and
personal clothing.[8][10]

Respiratory Protection: If dust or aerosols are generated, or if working in a poorly ventilated
area, a NIOSH/MSHA-approved N95 dust mask or equivalent respirator is required.[7][8]

Foot Protection: Closed-toe shoes are required in the laboratory.[8]

. Procedural Steps for Handling:

Preparation: Before beginning work, ensure all necessary PPE is available and in good
condition. Review the Safety Data Sheet (SDS).[3]

Weighing and Transfer: Conduct all manipulations that may generate dust within a chemical
fume hood.[8]

Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes. Do not
breathe dust.[7][8]

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and
before leaving the laboratory.[7][8][9]

. Storage:

Store 6-Aminobenzothiazole in a tightly closed container in a dry, cool, and well-ventilated
place.[7][8][10]
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» Keep it away from incompatible materials such as strong oxidizing agents.[4][10][11]

Disposal Plan

Proper disposal of 6-Aminobenzothiazole and contaminated materials is essential to prevent
environmental contamination.

o Waste Collection: Collect all solid waste, including contaminated PPE, in a designated,
clearly labeled, and sealed container for hazardous chemical waste.[12] For solid waste,
double-bagging in heavy-duty plastic bags is recommended before placing it in the final
disposal container.[12]

e Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
"6-Aminobenzothiazole,” and any associated hazard symbols.[12]

» Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory, away from incompatible materials.[12]

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor to arrange for pickup and
disposal.[12] All waste must be disposed of in accordance with local, state, and federal
regulations.[10][12][13]

In Case of a Spill:

e Minor Spills: Evacuate the immediate area. Wearing appropriate PPE, sweep up the solid
material, avoiding dust generation, and place it into a suitable, labeled container for disposal.
Clean the affected area thoroughly.[12][14]

o Major Spills: Evacuate the area and contact your institution's emergency response team or
EHS department immediately.[12]

Experimental Workflow and Logic Diagrams

To ensure clarity and procedural adherence, the following diagrams illustrate the key workflows
for handling 6-Aminobenzothiazole.
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Caption: Workflow for the safe handling of 6-Aminobenzothiazole.
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Caption: Decision workflow for responding to a 6-Aminobenzothiazole spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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